3-Methyl-2,3,4,9-tetrahydro-1H-carbazole
Overview
Description
“3-Methyl-2,3,4,9-tetrahydro-1H-carbazole” is a chemical compound with the molecular formula C13H15N . It is a derivative of “1H-Carbazole, 2,3,4,9-tetrahydro-”, which has the molecular formula C12H13N .
Synthesis Analysis
The synthesis of 2,3,4,9-tetrahydro-1H-carbazole embedded styrene atropisomers has been developed. The styrene derivatives were isolated in good to high yields with high diastereoselectivities . Another study reported the design, synthesis, and pharmacologic evaluation of a class of TRPV1 antagonists constructed on 2,3,4,9-tetrahydro-1H-pyrido .
Molecular Structure Analysis
The molecular structure of “3-Methyl-2,3,4,9-tetrahydro-1H-carbazole” can be represented by the IUPAC Standard InChI: InChI=1S/C13H15N/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)14-13/h2-5,9,14H,6-8H2,1H3 .
Chemical Reactions Analysis
The reaction between 1-(aryl-ethynyl)-naphthalen-2-ol and 2,3,4,9-tetrahydro-1H-carbazole proceeds through in situ vinylidene ortho-quinone methide (VQM) intermediate formation . Another study indicated that 2,3,4,9-tetrahydro-1H-pyrido analogues displayed excellent antagonism of hTRPV1 activation by capsaicin .
Physical And Chemical Properties Analysis
The molecular weight of “3-Methyl-2,3,4,9-tetrahydro-1H-carbazole” is 185.26 g/mol . The molecular weight of its derivative, “1H-Carbazole, 2,3,4,9-tetrahydro-”, is 171.2383 .
Scientific Research Applications
Cancer Research
In cancer research, derivatives of this compound have been synthesized and tested for their anticancer activity. Novel compounds with the carbazole structure are being investigated for their ability to inhibit cancer cell growth .
Chemical Synthesis and Optimization
The compound has been used in chemical synthesis processes to develop preparative methods for related compounds. Research includes optimizing synthesis pathways to improve yield and selectivity .
Antiviral and Antibacterial Applications
Carbazole derivatives have shown potential as antiviral agents. Additionally, certain compounds related to 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole have been found useful as bactericides and inflammation inhibitors, indicating their potential in treating infections .
properties
IUPAC Name |
3-methyl-2,3,4,9-tetrahydro-1H-carbazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H15N/c1-9-6-7-13-11(8-9)10-4-2-3-5-12(10)14-13/h2-5,9,14H,6-8H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RPHFTDJMHACDKH-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)C3=CC=CC=C3N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H15N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10343293 |
Source
|
| Record name | 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10343293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
185.26 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
6933-54-6 |
Source
|
| Record name | 3-Methyl-2,3,4,9-tetrahydro-1H-carbazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID10343293 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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